N-methyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-methyl-2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C14H14N2O2S2/c1-15-13(18)7-11-8-19-14(16-11)20-9-12(17)10-5-3-2-4-6-10/h2-6,8H,7,9H2,1H3,(H,15,18)
• InChI Key: HLVIUEQFTMUWQO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CSC(=N1)SCC(=O)C2=CC=CC=C2
• Molecular Formula: C14H14N2O2S2
• Molecular Weight: 306.4 g/mol

Description

N-methyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide, also known as N-methyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide or NMT, is an organic compound belonging to the class of thiazole derivatives. It is a highly versatile and potent compound with a wide range of applications in scientific research. It is used in the synthesis of various compounds and in the development of new drugs. NMT has been found to have significant biochemical and physiological effects in laboratory experiments.

Mechanism of Action

NMT has been found to interact with various proteins and enzymes in the body. It has been found to inhibit the activity of enzymes involved in the synthesis of certain proteins and other molecules. It has also been found to interact with certain receptors in the body, resulting in the inhibition of certain cellular processes.
Biochemical and Physiological Effects
NMT has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the synthesis of proteins and other molecules. It has also been found to interact with certain receptors in the body, resulting in the inhibition of certain cellular processes. NMT has been found to have anti-inflammatory, anti-cancer, and anti-diabetic properties.

Advantages and Limitations for Lab Experiments

The use of NMT in laboratory experiments has a number of advantages. It is a highly versatile compound with a wide range of applications in scientific research. It is also relatively easy to synthesize and is relatively inexpensive. The main limitation of using NMT in laboratory experiments is that it can be toxic in large doses.

Future Directions

The use of NMT in scientific research is expected to continue to grow in the future. It is expected to be used in the development of new drugs and therapies for a wide range of diseases and conditions. It is also expected to be used in the study of the biochemical and physiological effects of various compounds. Additionally, NMT is expected to be used in the synthesis of various compounds and in the development of new materials for various applications.

Synthesis Methods

NMT can be synthesized using a variety of methods. The most common method is the reaction of an aryl sulfide and a thiazole derivative in the presence of an acid catalyst. This reaction produces NMT in a high yield. Other methods of synthesis include the use of microwave-assisted and ultrasonic methods.

Scientific Research Applications

NMT has been used in a wide range of scientific research applications. It has been used in the development of new drugs, as well as in the synthesis of various compounds. It has also been used in the study of the biochemical and physiological effects of various compounds. NMT has been used in the study of cancer, diabetes, and other diseases.